![molecular formula C14H11NO2S3 B10924095 Methyl 5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]thiophene-2-carboxylate](/img/structure/B10924095.png)
Methyl 5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]thiophene-2-carboxylate
Overview
Description
METHYL 5-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-2-THIOPHENECARBOXYLATE is a complex organic compound that features a benzothiazole moiety linked to a thiophene ring via a sulfanyl bridge
Preparation Methods
The synthesis of METHYL 5-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-2-THIOPHENECARBOXYLATE typically involves multi-step organic reactions. One common method includes the Knoevenagel condensation reaction, where 2-mercapto benzothiazole reacts with substituted aldehydes in the presence of a catalyst like L-proline . Another approach involves cyclization reactions of 2-aminothiophenols with carbon dioxide in the presence of diethylsilane and a catalyst such as 1,5-diazabicyclo[4.3.0]non-5-ene .
Chemical Reactions Analysis
METHYL 5-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)
Properties
Molecular Formula |
C14H11NO2S3 |
|---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
methyl 5-(1,3-benzothiazol-2-ylsulfanylmethyl)thiophene-2-carboxylate |
InChI |
InChI=1S/C14H11NO2S3/c1-17-13(16)12-7-6-9(19-12)8-18-14-15-10-4-2-3-5-11(10)20-14/h2-7H,8H2,1H3 |
InChI Key |
BJMSGOXJVZPKOE-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC=C(S1)CSC2=NC3=CC=CC=C3S2 |
Origin of Product |
United States |
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